Cas no 1462289-99-1 ((3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile)

• Product Name: (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile
• CAS No: 1462289-99-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD32900910
• CID: 5096277
• PubChem ID: 117840409
• Update Time: 2026-03-02

(3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonitrile, 3-cyclopropyl-5-methyl-2-oxo-, (3S,5S)-
• (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile
• CS-0310126
• SCHEMBL16423605
• D96902
• PS-18581
• (3S,5S)-3-cyclopropyl-5-methyl-2-oxopyrrolidine-3-carbonitrile
• 1462289-99-1
• MFCD32900910
• OFLIZMHGJUWIHY-IMTBSYHQSA-N

• MDL： MFCD32900910
• Inchi： 1S/C9H12N2O/c1-6-4-9(5-10,7-2-3-7)8(12)11-6/h6-7H,2-4H2,1H3,(H,11,12)/t6-,9+/m0/s1
• InChI Key： OFLIZMHGJUWIHY-IMTBSYHQSA-N
• SMILES： N1[C@@H](C)C[C@](C2CC2)(C#N)C1=O

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile

Recent Advances in the Study of (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile (CAS: 1462289-99-1)

The compound (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile (CAS: 1462289-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carbonitrile scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile, highlighting its efficient production via asymmetric catalysis. The researchers employed a chiral auxiliary approach to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported that the compound exhibits potent inhibitory effects against specific proteases, suggesting its potential as a lead compound for developing novel protease inhibitors.

Further investigations into the mechanistic aspects of this compound revealed its ability to interact with the active sites of target enzymes, such as dipeptidyl peptidase-4 (DPP-4), a key enzyme involved in glucose metabolism. These findings were corroborated by molecular docking simulations and in vitro assays, which demonstrated a strong binding affinity and selective inhibition. Such properties make (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile a candidate for further development in diabetes therapeutics.

In addition to its enzyme inhibitory properties, recent preclinical studies have explored the compound's pharmacokinetic profile. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its metabolic stability and bioavailability, showing favorable absorption and distribution characteristics in animal models. These results underscore the compound's potential as a viable drug candidate, pending further optimization and clinical evaluation.

The structural versatility of (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile has also inspired derivative synthesis efforts. Researchers have modified the cyclopropyl and methyl groups to enhance potency and reduce off-target effects. For instance, a series of analogs were synthesized and tested for their activity against neurodegenerative disease-related targets, with some derivatives showing improved blood-brain barrier penetration.

In conclusion, (3S,5S)-3-cyclopropyl-5-methyl-2-oxo-pyrrolidine-3-carbonitrile (CAS: 1462289-99-1) represents a promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable subject for ongoing research. Future studies should focus on advancing its therapeutic applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.